Cas no 16326-32-2 (γ-Linolenic Acid methyl ester)

• Product Name: γ-Linolenic Acid methyl ester
• CAS No: 16326-32-2
• MF: C₁₉H₃₂O₂
• MW: 292.456186294556
• MDL: MFCD00010455
• CID: 174931
• PubChem ID: 24896437
• Update Time: 2025-05-23

γ-Linolenic Acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl γ-linolenate
• 6,9,12-Octadecatrienoicacid, methyl ester, (6Z,9Z,12Z)-
• Methyl 6-cis,9-cis,12-cis-octadecatrienoate
• Methyl g-linolenate
• Methyl β-linolenate
• γ-Linolenic Acid methyl ester
• GAMMA-LINOLENIC ACID METHYL ESTER
• Methyl 6-cis,9-cis,12-cis-octadecatrienoate1000µg
• Fame 18:3n-6
• Methyl octadeca-6,9,12-trienoate
• Methyl gamma-linolenate
• ?-Linolenic Acid Methyl Ester
• HMS3649L20
• MFCD00010455
• Methyl-gama-linolenate
• (6Z,9Z,12Z)-6,9,12-octadecatrienoic acid methyl ester
• Q63409034
• SCHEMBL7170526
• SR-01000946739-1
• BP-29876
• (6Z,9Z,12Z)-Methyloctadeca-6,9,12-trienoate
• 6,9,12-Octadecatrienoic acid, methyl ester, (6Z,9Z,12Z)-
• (6Z,9Z,12Z)-Methyl octadeca-6,9,12-trienoate
• 6,9,12-Octadecatrienoic acid, methyl ester, (Z,Z,Z)-; ?-Linolenic acid, methyl ester (7CI,8CI); Methyl all-cis-6,9,12-octadecatrienoate; Methyl octadeca-6,9,12-trienoate; Methyl ?-linolenate
• AC-33778
• methyl (6Z,9Z,12Z)-octadeca-6,9,12-trienoate
• gamma.-Linolenic acid methyl ester
• DTXSID901344802
• all-cis-6,9,12-Octadecatrienoic acid methyl ester
• AKOS025311588
• Methyl 6(Z),9(Z),12(Z)-Octadecatrienoate
• omega-6 Linolenic acid methyl ester
• C18:3 (all cis-6,9,12) methyl ester
• (Z,Z,Z)-6,9,12-OCTADECATRIENOIC ACID METHYL ESTER
• C19H32O2 (cis-octadeca-6,9,12-trienoic acid methyl ester)
• SR-01000946739
• 6,9,12-Octadecatrienoic acid, methyl ester, (Z,Z,Z)-
• 16326-32-2
• methyl GLA
• (c)(3/4)-Linolenic Acid methyl ester
• Methyl gamma-linolenate, >=99% (GC)
• 6,9,12-Octadecatrienoic acid methyl ester
• Methyl gamma -Linolenate
• Methyl (Z,Z,Z)-6,9,12-octadecatrienoate
• CS-W009992
• .gamma.-Linolenic acid, methyl ester
• HY-W009276
• CHEBI:144354
• AS-70117
• A12124
• DA-55412

• MDL： MFCD00010455
• Inchi： 1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h7-8,10-11,13-14H,3-6,9,12,15-18H2,1-2H3/b8-7-,11-10-,14-13-
• InChI Key： JFRWATCOFCPIBM-JPFHKJGASA-N
• SMILES： O(C)C(CCCC/C=C\C/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 292.24000
• Monoisotopic Mass: 292.24023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.895±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 162 °C/0.5 mmHg(lit.)
• Flash Point: Fahrenheit: 55.4 ° f
  Celsius: 13 ° c
  
• Refractive Index: n20/D 1.476(lit.)
• Solubility: Insuluble (3.8E-3 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 5.74890
• Color/Form: ~250 mg/mL in ethanol
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

γ-Linolenic Acid methyl ester Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 16
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on γ-Linolenic Acid methyl ester

γ-Linolenic Acid methyl ester (CAS No. 16326-32-2): A Comprehensive Overview

γ-Linolenic Acid methyl ester, chemically designated as (Z)-9-cis-12-octadecenoic acid methyl ester, is a naturally occurring fatty acid derivative with the molecular formula C₁₈H₃₂O₂ and a CAS number of 16326-32-2. This compound is widely recognized for its significant role in biochemistry and pharmacology, particularly due to its involvement in various physiological processes and its potential therapeutic applications. The methyl ester form enhances its solubility and stability, making it a valuable intermediate in the synthesis of complex molecules and a promising candidate for further research and development.

The chemical structure of γ-Linolenic Acid methyl ester features a cis double bond at the 9th carbon position and another at the 12th carbon, which contributes to its unique biological activity. As an essential omega-6 fatty acid derivative, it serves as a precursor for the synthesis of prostaglandins, thromboxanes, and leukotrienes, which are crucial for regulating inflammation, blood clotting, and immune responses. The methyl ester modification not only improves its handling in laboratory settings but also expands its utility in pharmaceutical formulations.

Recent advancements in the field of lipid chemistry have highlighted the importance of γ-Linolenic Acid methyl ester in modulating cellular signaling pathways. Studies have demonstrated its role in enhancing the production of anti-inflammatory mediators, which could lead to novel treatments for chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential applications for neurodegenerative diseases, including Alzheimer's and Parkinson's.

In clinical trials, γ-Linolenic Acid methyl ester has shown promise in improving skin health by promoting wound healing and reducing signs of aging. Its anti-inflammatory properties have also been explored in managing conditions like eczema and psoriasis. The compound's ability to enhance omega-6 fatty acid levels in the body has led researchers to investigate its potential benefits in cardiovascular health, particularly in reducing triglyceride levels and improving lipid profiles.

The synthesis of γ-Linolenic Acid methyl ester typically involves the esterification of γ-linolenic acid using methanol in the presence of an acid catalyst. This process yields a high-purity product that is suitable for further chemical modifications. The compound's stability under various storage conditions makes it an ideal candidate for industrial applications, including its use as an additive in nutritional supplements and functional foods.

Emerging research suggests that γ-Linolenic Acid methyl ester may have antioxidant properties, contributing to cellular protection against oxidative stress. This has implications for preventing or mitigating damage caused by free radicals, which are implicated in aging and various diseases. Furthermore, its interaction with endocannabinoid systems has been studied, revealing potential therapeutic benefits for pain management and mood disorders.

The pharmaceutical industry has taken note of these findings, leading to increased investment in γ-Linolenic Acid methyl ester-based therapies. Companies are exploring novel delivery systems to enhance bioavailability and efficacy. For instance, nanoencapsulation techniques have been employed to improve the compound's absorption rate while minimizing side effects.

Environmental considerations also play a role in the production and application of γ-Linolenic Acid methyl ester. Sustainable sourcing methods for raw materials are being developed to ensure ecological balance without compromising quality. Additionally, green chemistry principles are being integrated into synthetic processes to reduce waste and energy consumption.

Future research directions include investigating the long-term effects of γ-Linolenic Acid methyl ester supplementation on human health. Large-scale clinical studies are needed to confirm its benefits across diverse populations. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into practical medical solutions.

In conclusion, γ-Linolenic Acid methyl ester (CAS No. 16326-32-2) is a multifaceted compound with significant potential in healthcare applications. Its unique chemical properties and biological activities make it a valuable asset in both research and therapeutic contexts. As scientific understanding continues to evolve, new opportunities for leveraging this compound will undoubtedly emerge, further solidifying its importance in modern medicine.